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Compound of Interest

Compound Name: Angiogenin (108-122)

Cat. No.: B15571401

For researchers and scientists in the field of drug development, ensuring laboratory safety is
paramount, especially when handling potent bioactive molecules like Angiogenin (108-122).
This guide provides essential, immediate safety and logistical information, including detailed
operational and disposal plans, to foster a secure research environment. By adhering to these
procedural steps, laboratories can build a foundation of trust and safety, extending value
beyond the product itself.

Essential Personal Protective Equipment (PPE)

When working with Angiogenin (108-122), a robust defense against accidental exposure is
non-negotiable. The following personal protective equipment serves as the primary barrier and
must be worn at all times in the designated handling area.
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PPE Category Item Specifications and Use

Nitrile gloves are the standard.
) ) ) Always inspect for tears or
Hand Protection Chemical-resistant gloves o
contamination and change

immediately if compromised.[1]

Mandatory to protect against
] accidental splashes,
Eye Protection Safety glasses or goggles ) o
particularly when reconstituting

the lyophilized powder.[1][2]

Worn over standard clothing to
Body Protection Laboratory coat or apron shield skin and personal attire
from spills.[1][2]

Essential when handling the
) ) Fume hood or biosafety lyophilized powder, which can
Respiratory Protection ) ) )
cabinet easily become airborne and

pose an inhalation risk.[1]

Required in all laboratory
_ environments to protect
Foot Protection Closed-toe shoes ) ) )
against spills and falling

objects.[3]

Operational Plan: From Receipt to Application

A systematic approach to handling Angiogenin (108-122) minimizes risks and ensures the

integrity of the research.

Receiving and Storage

Upon receipt, visually inspect the packaging for any signs of damage. The lyophilized peptide
should be stored in a cool, dry, and dark environment, with long-term storage recommended at
-20°C or colder to maintain stability.[4] Before use, allow the vial to equilibrate to room
temperature before opening to prevent moisture condensation.

Reconstitution
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All handling of Angiogenin (108-122) should be confined to a designated, clean laboratory
area.[1][4] When reconstituting the lyophilized powder, perform the work within a fume hood or
biosafety cabinet to prevent inhalation of aerosolized particles.[1] Use sterile, high-purity water
or an appropriate buffer for reconstitution, gently swirling the vial to dissolve the contents.[3]
Avoid shaking, as this can denature the peptide.

Handling Solutions

Once in solution, handle with the same level of precaution. Use clearly labeled, dedicated
sterile equipment for each peptide to prevent cross-contamination.[1][2] If not for immediate
use, it is advisable to create single-use aliquots to avoid repeated freeze-thaw cycles, which
can degrade the peptide.[3]

Disposal Plan: Managing Contaminated Materials

Proper disposal of Angiogenin (108-122) and associated waste is crucial to protect personnel
and the environment.

Waste Segregation

All materials that have come into contact with Angiogenin (108-122), including used vials,
pipette tips, and contaminated PPE, must be treated as hazardous chemical waste.[1] These
items should be collected in designated, clearly labeled hazardous waste containers within the
laboratory.

Disposal Procedures

Never dispose of peptide solutions down the drain or in regular trash.[1] All waste must be
disposed of in accordance with local, state, and federal regulations. Coordinate with your
institution's environmental health and safety (EH&S) department for the proper collection and
disposal of chemical waste.[1]

Key Data for Angiogenin (108-122)

For quick reference, the following table summarizes key quantitative data for Angiogenin (108-
122).
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Property

Value

Molecular Formula

C80H126F3N25025 (for TFA salt)

Molecular Weight

1895.00 g/mol (for TFA salt)[5]

Physical State

Solid (Lyophilized Powder)[6]

Predicted Density

1.49 g/cm3[6]

Storage (Lyophilized)

-20°C or colder for long-term storage

Storage (In Solution)

Short-term at 4°C; -20°C or -80°C for extended
periods[7]

Workflow for Safe Handling of Angiogenin (108-122)

The following diagram illustrates the standard operating procedure for the safe handling of

Angiogenin (108-122) from receipt to disposal.
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Caption: Workflow for the safe handling of Angiogenin (108-122).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15571401?utm_src=pdf-custom-synthesis
https://peptide24.store/2025/11/21/ensuring-a-safe-lab-best-practices-for-handling-and-disposing-of-research-peptides/
https://purepeptix.com/safe-handling-and-lab-ppe-for-peptides/
https://www.realpeptides.co/research-peptide-handling-safety-checklist/
https://maxedoutcompounds.com/how-to-handle-research-compounds-safely/
https://file.medchemexpress.com/batch_PDF/HY-P1516A/Angiogenin-108-122-TFA-COA-39828-MedChemExpress.pdf
https://www.targetmol.com/attachment/sds/890D1C8F-AAA7-4683-B416-7011D53F506A/TP1362
https://biolongevitylabs.com/research/peptide-stability-handling-storage/
https://www.benchchem.com/product/b15571401#personal-protective-equipment-for-handling-angiogenin-108-122
https://www.benchchem.com/product/b15571401#personal-protective-equipment-for-handling-angiogenin-108-122
https://www.benchchem.com/product/b15571401#personal-protective-equipment-for-handling-angiogenin-108-122
https://www.benchchem.com/product/b15571401#personal-protective-equipment-for-handling-angiogenin-108-122
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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